Cas no 1806381-44-1 (1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806381-44-1
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4792915
• Update Time: 2025-10-28

1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H8BrF3O2/c1-6(15)2-7-3-8(11)5-9(4-7)16-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： PNKXOZZTTTXRAW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(C)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one

1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one: A Comprehensive Overview

1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806381-44-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a bromine atom, a trifluoromethoxy group, and a ketone functional group. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This compound is often synthesized via nucleophilic aromatic substitution or through the Friedel-Crafts acylation mechanism, depending on the specific starting materials and reaction conditions.

One of the most notable features of 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one is its high stability under various environmental conditions. The trifluoromethoxy group acts as an electron-withdrawing substituent, which enhances the compound's resistance to oxidation and hydrolysis. This property makes it ideal for use in harsh chemical environments or for applications requiring long-term stability.

In terms of biological activity, 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one has shown promising results in recent studies. Researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for drug development in neurodegenerative diseases.

The application of 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one extends beyond pharmaceuticals. In materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and sensors. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical properties.

From an environmental perspective, the eco-friendly synthesis and application of 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one have been a topic of interest. Scientists are exploring ways to minimize waste generation during its production and to develop recycling strategies for post-use management. These efforts align with global sustainability goals and highlight the importance of green chemistry in modern industrial practices.

In conclusion, 1-(3-Bromo-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806381-44-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial innovation.